CID 5274267

• CAS No.: 144104-68-7
• Product Name: CID 5274267
• Molecular Formula: C4H4N2O2
• Molecular Weight: 112.09 g/mol
• IUPAC Name: pyrimidine-2,4-diol
• Standard InChI: InChI=1S/C4H4N2O2/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8)
• Standard InChIKey: ISAKRJDGNUQOIC-UHFFFAOYSA-N
• Isomeric SMILES: C1=CN=C(N=C1O)O
• SMILES: C1=CN=C(N=C1O)O
• Canonical SMILES: C1=CNC(=O)NC1=O
• Melting Point: 338 °C; 338.0 °C; 330°C
• Physical Description: Solid
• Description: Uracil, also known as U or hybar X, belongs to the class of organic compounds known as pyrimidones. Pyrimidones are compounds that contain a pyrimidine ring, which bears a ketone. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions. Uracil exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Uracil has been found throughout all human tissues, and has also been detected in most biofluids, including saliva, blood, feces, and cerebrospinal fluid. Uracil exists in all eukaryotes, ranging from yeast to humans. Uracil participates in a number of enzymatic reactions. In particular, Uracil and ribose 1-phosphate can be biosynthesized from uridine through its interaction with the enzyme uridine phosphorylase 2. Furthermore, Uracil can be converted into dihydrouracil through its interaction with the enzyme dihydropyrimidine dehydrogenase [nadp(+)]. Finally, Uracil can be biosynthesized from dihydrouracil; which is catalyzed by the enzyme dihydropyrimidine dehydrogenase [nadp(+)]. In humans, uracil is involved in the pyrimidine metabolism pathway and the Beta-alanine metabolism pathway. Uracil is also involved in several metabolic disorders, some of which include ureidopropionase deficiency, the carnosinuria, carnosinemia pathway, the mngie (mitochondrial neurogastrointestinal encephalopathy) pathway, and gaba-transaminase deficiency. Uracil has been found to be associated with several diseases known as canavan disease, molybdenium co-factor deficiency, and hypertension; uracil has also been linked to several inborn metabolic disorders including carbamoyl phosphate synthetase deficiency and argininemia.; Uracil is a common and naturally occurring pyrimidine nucleobase in which the pyrimidine ring is substituted with two oxo groups at positions 2 and 4. Found in RNA, it base pairs with adenine and replaces thymine during DNA transcription. It has a role as a prodrug, a human metabolite, a Daphnia magna metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite, a mouse metabolite and an allergen. It is a pyrimidine nucleobase and a pyrimidone. It is a tautomer of a (4S)-4-hydroxy-3,4-dihydropyrimidin-2(1H)-one.; One of four nucleotide bases in the nucleic acid RNA.
• Solubility: 3600 mg/L (at 25 °C); 0.03 M; 3.6 mg/mL
• Synonyms: Uracil
• Vapor Pressure: 4.67e-05 mmHg
• PubChem Compound: 5274267
• Last Modified: Nov 09 2021